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Compound of Interest

Compound Name: 3-(Perfluoro-n-octyl)propenoxide

Cat. No.: B1582729 Get Quote

An In-depth Technical Guide on 3-(Perfluoro-n-octyl)propenoxide

This technical guide provides a comprehensive overview of 3-(Perfluoro-n-
octyl)propenoxide, tailored for researchers, scientists, and professionals in drug development

and material science. It covers the compound's chemical identity, molecular weight,

physicochemical properties, and primary applications.

Chemical Identity and Molecular Weight
3-(Perfluoro-n-octyl)propenoxide is a fluorinated epoxide compound.[1] Its unique structure,

consisting of a reactive propylene oxide group and a stable perfluorinated tail, imparts a range

of valuable properties.[2]

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name
2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-
heptadecafluorononyl)oxirane[3]

Synonyms
3-Perfluorooctyl-1,2-epoxypropane,

Perfluorooctyl propyl epoxide[1][4]

CAS Number 38565-53-6[1][2][3][5][6]

Molecular Formula C₁₁H₅F₁₇O[1][2][3][5][6]
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| EINECS Number | 254-006-5[5][6] |

The molecular weight of this compound is derived from its molecular formula, C₁₁H₅F₁₇O. The

calculation, based on standard atomic weights, is detailed below.

Table 2: Molecular Weight Calculation

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 11 12.011 132.121

Hydrogen H 5 1.008 5.040

Fluorine F 17 18.998 322.966

Oxygen O 1 15.999 15.999

| Total | | | | 476.126 |

The calculated molecular weight is approximately 476.13 g/mol .[1][3][6]

Physicochemical Properties
3-(Perfluoro-n-octyl)propenoxide is a colorless liquid at room temperature.[2][6] The long

perfluoro-n-octyl chain renders it thermally stable and chemically inert, while also providing

excellent water and oil repellency.[2]

Table 3: Physicochemical Data

Property Value

Physical State Liquid[6]

Melting Point -21°C (lit.)[6]

Boiling Point 87°C / 19 mmHg (lit.)[6]

Density 1.714 g/cm³[6]

Flash Point >113°C[6]
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| Solubility | Sparingly soluble in water[2] |

Applications and Synthesis
The dual functionality of 3-(Perfluoro-n-octyl)propenoxide makes it a versatile compound in

various industrial and research fields.

Surface Modifier: Due to its hydrophobic and oleophobic properties, it is primarily used as a

surfactant and surface modifier in industries such as coatings, textiles, and electronics.[2]

Synthetic Building Block: The reactive epoxide ring allows it to serve as a precursor for

introducing perfluoroalkyl groups into other molecules.[2] This is crucial for developing

advanced materials with enhanced performance characteristics.[2]

Antibacterial Properties: Some sources indicate that the compound possesses antibacterial

properties.[1]

The diagram below illustrates the relationship between the compound's structural components

and its resulting properties and applications.
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Chemical Structure Components

Resulting Physicochemical Properties

Primary Applications
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Caption: Structure-property relationships of 3-(Perfluoro-n-octyl)propenoxide.
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Experimental Protocols and Further Research
Detailed experimental protocols, such as synthesis procedures or performance evaluations, are

not readily available in public literature. Similarly, information regarding specific mechanisms of

action or involvement in signaling pathways is currently limited.[2] Researchers interested in

utilizing this compound are advised to consult safety data sheets for handling information and

to develop specific protocols based on their intended application.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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